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Compound of Interest

Compound Name: L-Glutamine-d5

Cat. No.: B10824184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Glutamine-d5, a deuterated stable

isotope of the amino acid L-Glutamine. This document details its physicochemical properties,

analytical methodologies for its quantification and isotopic enrichment determination, and its

application in metabolic research and drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for L-Glutamine-d5 in comparison to

its unlabeled counterpart, L-Glutamine.

Property L-Glutamine-d5 L-Glutamine

Molecular Formula C₅H₅D₅N₂O₃ C₅H₁₀N₂O₃

Molecular Weight ~151.18 g/mol ~146.14 g/mol [1][2][3][4][5]

CAS Number 14341-78-7 56-85-9[2][3]

Melting Point 185 °C (decomposes)[2] 185 °C (decomposes)[5]

Solubility in Water Soluble[1] 41.3 g/L at 25 °C[4]

Isotopic Purity ≥98 atom % D[2] Not Applicable

Appearance White solid[2] White crystalline powder[4]
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Experimental Protocols
The determination of the molecular weight and isotopic enrichment of L-Glutamine-d5 is

primarily achieved through mass spectrometry. Below is a generalized protocol for such an

analysis.

Objective: To determine the molecular weight and
isotopic enrichment of L-Glutamine-d5 using Mass
Spectrometry.
Materials:

L-Glutamine-d5 sample

L-Glutamine standard

Solvent (e.g., deionized water, methanol/water mixture)

Mass Spectrometer (e.g., LC-MS, GC-MS)

Analytical column suitable for amino acid analysis

Internal standards (e.g., ¹³C, ¹⁵N-labeled L-Glutamine)

Methodology:
Sample Preparation:

Accurately weigh and dissolve the L-Glutamine-d5 sample and L-Glutamine standard in a

suitable solvent to create stock solutions of known concentrations.

Prepare a series of dilutions from the stock solutions for calibration.

For analysis of biological samples, a protein precipitation step followed by solid-phase

extraction may be necessary to remove interfering substances.

Instrument Setup:
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Equip the mass spectrometer with an appropriate ionization source (e.g., Electrospray

Ionization - ESI for LC-MS).

Set the mass analyzer to scan a mass range that includes the expected m/z values for

both L-Glutamine and L-Glutamine-d5.

Optimize instrument parameters such as capillary voltage, cone voltage, and gas flow

rates to achieve maximum signal intensity.

Chromatographic Separation (for LC-MS/GC-MS):

Inject the prepared samples onto the analytical column.

Use a suitable mobile phase gradient (for LC) or temperature program (for GC) to achieve

chromatographic separation of the analyte from other components in the sample.

Mass Spectrometric Analysis:

The eluent from the chromatography system is introduced into the mass spectrometer.

Acquire mass spectra for both the L-Glutamine standard and the L-Glutamine-d5 sample.

The mass spectrum of the L-Glutamine standard will show a peak corresponding to its

molecular weight (~146.14 Da).

The mass spectrum of the L-Glutamine-d5 sample will show a peak shifted by

approximately 5 Da (~151.18 Da), corresponding to the five deuterium atoms.

Data Analysis:

Determine the exact molecular weight from the position of the molecular ion peak in the

mass spectrum.

Calculate the isotopic enrichment by comparing the intensities of the ion peaks

corresponding to the labeled (M+5) and unlabeled (M) species. The relative abundance of

the M+5 peak to the sum of all glutamine-related peaks indicates the percentage of

isotopic labeling.
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Visualizations
Signaling Pathway
L-Glutamine is a crucial amino acid involved in numerous cellular processes, including the

mTOR signaling pathway, which is a central regulator of cell growth, proliferation, and

metabolism.
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Caption: L-Glutamine uptake and its role in activating the mTORC1 signaling pathway.

Experimental Workflow
L-Glutamine-d5 is frequently used as a tracer in metabolic flux analysis to study cellular

metabolism.

Workflow for Metabolic Flux Analysis using L-Glutamine-d5
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Caption: A typical experimental workflow for metabolic studies using L-Glutamine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. L-Glutamine-2,3,3,4,4-d5 Aldrich [sigmaaldrich.com]

3. 56-85-9 CAS MSDS (L-Glutamine) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

4. L-Glutamine | C5H10N2O3 | CID 5961 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [A Technical Guide to L-Glutamine-d5: Properties,
Analysis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824184#what-is-the-molecular-weight-of-l-
glutamine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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